
CAS number 131020-50-3 chemical information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 1-methyl-1H-

benzo[d]imidazole-6-carboxylate

Cat. No.: B164499 Get Quote

An In-depth Technical Guide to Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate (CAS

Number: 131020-50-3)

This technical guide provides a comprehensive overview of the chemical and biological

information available for Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate, a

benzimidazole derivative of interest to researchers, scientists, and drug development

professionals.

Chemical Information
Chemical Name: Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate.[1]

CAS Number: 131020-50-3.[1]

Synonyms:

METHYL 1-METHYL-1H-BENZO[D]IMIDAZOLE-6-CARBOXYLATE.[1]

Methyl 1-methyl-1H-benzimidazole-6-carboxylate.[1]

methyl 1-methyl-1H-1,3-benzodiazole-6-carboxylate

Physicochemical Properties
A comprehensive table of experimentally determined physicochemical properties for Methyl 1-
methyl-1H-benzo[d]imidazole-6-carboxylate is not readily available in the public domain.
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However, based on its chemical structure and data for related compounds, the following

information can be inferred and should be verified experimentally.

Property Value Source/Reference

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.199 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Appearance Data not available

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for this

specific compound is not available in the searched literature. Characterization of synthesized

batches would be required to establish these spectral signatures. For structurally related

benzimidazole derivatives, the carbonyl carbon (C=O) of the ester group typically appears in

the ¹³C NMR spectrum in the range of 165.5–167.1 ppm.[2] The methyl ester protons would be

expected to show a singlet in the ¹H NMR spectrum.

Synthesis
A specific, detailed experimental protocol for the synthesis of Methyl 1-methyl-1H-
benzo[d]imidazole-6-carboxylate is not explicitly described in the available literature.

However, a general synthetic approach can be proposed based on established benzimidazole

synthesis methodologies.

Proposed Synthetic Pathway
The synthesis would likely involve a multi-step process, starting from a substituted benzene

derivative. A plausible route is the condensation of a substituted o-phenylenediamine with a

suitable carboxylic acid or its derivative.
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DOT Script for Proposed Synthetic Pathway:

Proposed Synthesis of Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate

Step 1: Nitration and Reduction

Step 2: Benzimidazole Ring Formation

Alternative Step 2: Esterification

Substituted Toluene

Dinitrotoluene derivative

Nitration

Diaminobenzene derivative

Reduction

Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate

Condensation with
 a-keto acid ester 1-methyl-1H-benzo[d]imidazole-6-carboxylic acid

Condensation

Esterification

Click to download full resolution via product page

Caption: Proposed synthetic routes for the target compound.
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General Experimental Considerations
Step 1: Preparation of the Diamine Intermediate: This would likely begin with a suitable

commercially available substituted toluene. Nitration followed by reduction of the nitro groups

would yield the required 1,2-diaminobenzene derivative.

Step 2: Benzimidazole Ring Formation and Esterification: The diamine can be condensed

with a suitable dicarbonyl compound. Alternatively, condensation with a carboxylic acid

followed by esterification of the resulting carboxylic acid would yield the final product.

Patents describing the synthesis of similar benzimidazole derivatives often utilize

condensation reactions in the presence of a coupling agent or under acidic conditions.

Biological Activity and Potential Applications
While specific pharmacological data for Methyl 1-methyl-1H-benzo[d]imidazole-6-
carboxylate is scarce, the benzimidazole scaffold is a well-established pharmacophore found

in numerous FDA-approved drugs and biologically active compounds.

General Biological Profile of Benzimidazoles
Benzimidazole derivatives have been extensively studied and have demonstrated a wide range

of biological activities, including:

Anticancer Activity: Many benzimidazole-containing compounds exhibit potent anticancer

properties. One of the key mechanisms of action for some benzimidazole derivatives is the

inhibition of topoisomerase I, an enzyme crucial for DNA replication and repair in cancer

cells.[3][4][5]

Antimicrobial Activity: The benzimidazole core is also present in several antimicrobial agents.

Potential Signaling Pathway Involvement
Given the known anticancer activity of many benzimidazoles, a potential mechanism of action

for Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate, should it exhibit such properties,

could involve the DNA damage response pathway. Inhibition of topoisomerase I leads to the

formation of single-strand DNA breaks, which, if not repaired, are converted to double-strand

breaks during DNA replication. This triggers a cascade of signaling events, ultimately leading to

cell cycle arrest and apoptosis.
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DOT Script for a Potential Signaling Pathway:

Potential Signaling Pathway for Benzimidazole Anticancer Activity

Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate

Topoisomerase I

Inhibition

DNA Single-Strand Breaks

Prevents re-ligation

Replication Fork Collapse

DNA Double-Strand Breaks

ATM/ATR Kinases

Activation

Chk1/Chk2 Activation

Cell Cycle Arrest

Apoptosis
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Caption: A hypothetical signaling pathway for anticancer activity.

Safety Information
A specific Safety Data Sheet (SDS) for CAS number 131020-50-3 is not readily available. An

SDS for a compound with the same name but a different CAS number (53484-20-1) indicates it

is for research and development use only.[1] General safety precautions for handling similar

chemical compounds should be followed. These typically include working in a well-ventilated

area, wearing appropriate personal protective equipment (gloves, safety glasses), and avoiding

ingestion, inhalation, and skin contact.

Conclusion
Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate is a benzimidazole derivative with

potential for further investigation in drug discovery and development, given the broad biological

activities associated with its core structure. Currently, there is a significant lack of publicly

available experimental data for this specific compound, including its physicochemical

properties, detailed synthetic protocols, and pharmacological profile. The information presented

in this guide is based on data from structurally related compounds and general principles of

medicinal chemistry. Further experimental work is necessary to fully characterize this molecule

and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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